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Introduction

Famoxadone is a potent oxazolidinone fungicide widely utilized in agriculture for the control of
a broad spectrum of plant pathogens. Its fungicidal activity is attributed to the inhibition of the
mitochondrial cytochrome bcl complex, a critical component of the cellular respiration pathway.
Famoxadone is a chiral molecule, with the S-(-)-enantiomer being the biologically active
component responsible for its fungicidal efficacy.[1] This technical guide provides a
comprehensive overview of the physicochemical properties of the active S-(-)-enantiomer of
famoxadone, detailed experimental protocols for their determination, and a visualization of its
mechanism of action. While specific physicochemical data for the individual enantiomers are
not readily available in public literature, the data for the racemic mixture is presented here as a

close approximation.

Physicochemical Data

The following tables summarize the key physicochemical properties of famoxadone. It is
important to note that these values have been reported for the racemic mixture of famoxadone.

Table 1: General and Physical Properties of Famoxadone (Racemic)
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Property Value Reference

(5R)-5-methyl-5-(4-

) phenoxyphenyl)-3-
Chemical Name _ o
(phenylamino)oxazolidine-2,4-

dione

CAS Number 131807-57-3 [2][3]
Molecular Formula C22H18N204 [2][3]
Molecular Weight 374.39 g/mol [2]
Appearance Pale cream powder [4]
Melting Point 140.3-141.8 °C [21[31[4]
Density 1.31 g/cm3 at 22 °C [4]
Vapor Pressure 4.80 x 10~° mm Hg at 20 °C [4]

Table 2: Solubility and Partitioning Properties of Famoxadone (Racemic)
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Property

Value

Reference

Water Solubility

0.052 mg/L (unbuffered, pH
7.8-8.9, 20 °C) 143 ug/L (pH 2)
191 pg/L (pH 3) 243 pg/L (pH
5) 111 pg/L (pH 7) 38 pg/L (pH
9)

[4]

Solubility in Organic Solvents
(9/L)

Acetone: 274 Acetonitrile: 125
Dichloromethane: 239 Ethyl
acetate: 125 Hexane: 0.0476
Methanol: 10.0 1-Octanol: 1.87
Toluene: 13.3

[4]

n-Octanol/Water Partition

Coefficient (logP)

4.65 (pH 7)

[2]14]

Dissociation Constant (pKa)

10 (Estimated)

[4]

Henry's Law Constant

4.6 x 10~8 atm-m3/mol at 20 °C
(Estimated)

[4]

Experimental Protocols

The determination of the physicochemical properties of active pharmaceutical ingredients and

agrochemicals is guided by standardized methodologies, often outlined in guidelines such as

those from the Organisation for Economic Co-operation and Development (OECD).[5][6] Below

are detailed descriptions of the typical experimental protocols used to determine the key

properties of famoxadone.

Melting Point Determination

Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature

range.

Methodology (Capillary Method - based on OECD Guideline 102):
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o Sample Preparation: A small amount of finely powdered famoxadone is packed into a
capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus equipped with a heating block, a
thermometer, and a magnifying lens for observation is used.

e Procedure:
o The capillary tube containing the sample is placed in the heating block of the apparatus.

o The temperature is raised at a steady rate (e.g., 1-2 °C per minute) as it approaches the
expected melting point.

o The temperature at which the first droplet of liquid appears is recorded as the onset of
melting.

o The temperature at which the last solid particle disappears is recorded as the completion
of melting.

o The melting range is reported as the interval between these two temperatures.

Water Solubility Determination

Principle: Water solubility is the maximum concentration of a substance that can dissolve in
water at a given temperature. For ionizable compounds like famoxadone, solubility is pH-
dependent.

Methodology (Flask Method - based on OECD Guideline 105):

o Preparation of Solutions: A supersaturated solution of famoxadone is prepared in water of a
specific pH (using appropriate buffers) at a constant temperature.

o Equilibration: The solution is agitated for a prolonged period (e.g., 24-48 hours) to ensure
equilibrium is reached between the dissolved and undissolved solute.

o Phase Separation: The undissolved solid is separated from the saturated solution by
centrifugation or filtration.
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» Quantification: The concentration of famoxadone in the clear aqueous phase is determined
using a suitable analytical method, such as High-Performance Liquid Chromatography
(HPLC) with UV detection.

» Replicates: The experiment is performed in replicate to ensure the accuracy and precision of
the results.

n-Octanol/Water Partition Coefficient (logP)
Determination

Principle: The n-octanol/water partition coefficient (Kow or P) is a measure of a chemical's
lipophilicity and its potential for bioaccumulation. It is expressed as the logarithm of the ratio of
the concentration of the compound in n-octanol to its concentration in water at equilibrium.

Methodology (HPLC Method - based on OECD Guideline 117):

Principle: This method is based on the correlation between the retention time of a substance
in a reversed-phase HPLC system and its logP value.

e Chromatographic System:
o Areversed-phase HPLC column (e.g., C18) is used.
o The mobile phase is typically a mixture of methanol and water.

» Calibration: A series of reference compounds with known logP values are injected into the
HPLC system, and their retention times are recorded. A calibration curve is generated by
plotting the logarithm of the retention time (log k) against the known logP values.

o Sample Analysis: A solution of famoxadone is injected into the same HPLC system under
identical conditions, and its retention time is measured.

o Calculation: The logP of famoxadone is determined by interpolating its retention time on the
calibration curve.

Mandatory Visualizations
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Mechanism of Action: Inhibition of Cytochrome bcl
Complex

Famoxadone exerts its fungicidal effect by inhibiting the mitochondrial electron transport chain
at the level of Complex lll, also known as the cytochrome bcl complex. Specifically, it binds to
the Quinone outside (Qo) binding site of cytochrome b, thereby blocking the transfer of
electrons from ubiquinol to cytochrome c. This disruption of the electron flow halts ATP
synthesis, leading to cellular energy depletion and ultimately, fungal cell death.

Mitochondrial Electron Transport Chain

Complex Iil e e omplex o S —
(Cytochrome bc1) tochrome ¢ Oxidase ATP Synthase ATP

Click to download full resolution via product page

Caption: Famoxadone's inhibition of the cytochrome bcl complex.

Experimental Workflow for Physicochemical Property
Determination

The determination of physicochemical properties follows a structured workflow, from sample
acquisition and preparation to instrumental analysis and data interpretation.
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Caption: General workflow for determining physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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